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Compound of Interest

Compound Name: Dimethyl terephthalate-d4

Cat. No.: B1340465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for Dimethyl
terephthalate-d4 (CAS No. 74079-01-9), a deuterated isotopologue of Dimethyl terephthalate.

The information is compiled from various Safety Data Sheets (SDS) to ensure a thorough

understanding of its properties and associated hazards.

Section 1: Chemical and Physical Properties
Dimethyl terephthalate-d4 is the 2,3,5,6-tetradeuteriobenzene-1,4-dicarboxylate form of

dimethyl terephthalate.[1] The following table summarizes its key chemical and physical

properties.
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Property Value Reference

Chemical Name

dimethyl 2,3,5,6-

tetradeuteriobenzene-1,4-

dicarboxylate

[1]

Synonyms
Dimethyl terephthalate-2,3,5,6-

d4
[2]

CAS Number 74079-01-9 [1][2]

Molecular Formula C10H6D4O4 [1]

Molecular Weight 198.21 g/mol [1]

Appearance White Solid [3][4]

Melting Point 139-141 °C [1]

Section 2: Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), this

chemical is considered hazardous.[2]

Signal Word: Warning[2]

Hazard Statements:

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

GHS Pictograms:

While some sources indicate no pictogram is available, the classification suggests the following

would be appropriate:

Caption: Exclamation mark for skin/eye irritation.
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Section 3: Toxicological Information
Limited toxicological data is available for the deuterated form. The information for the non-

deuterated Dimethyl terephthalate (CAS 120-61-6) is often used as a reference.

Metric Value Species Reference

Oral LD50 >3200 mg/kg Rat [5]

Dermal LD50 >5 gm/kg Guinea pig [5]

Eye Irritation 500 mg/24H Mild Rabbit [5]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[5]

Skin Contact: May cause skin irritation.[2][5]

Eye Contact: Causes serious eye irritation.[2]

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[5]

Chronic Effects: Animal studies on the non-deuterated form have shown some adverse

reproductive effects.[5]

Section 4: Handling, Storage, and Personal
Protection
Proper handling and storage are crucial to minimize exposure and risk.

Experimental Workflow for Safe Handling:

Receive Chemical Store in a cool, dry, well-ventilated area.
Keep container tightly closed.

Inspect Container Handle in a well-ventilated area or fume hood.

Wear appropriate PPE:
- Safety glasses/goggles

- Chemical-resistant gloves
- Lab coat

Use for intended research purpose.
Avoid dust formation. Dispose of in accordance with local, state, and federal regulations. End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/56124.pdf
https://pim-resources.coleparmer.com/sds/56124.pdf
https://pim-resources.coleparmer.com/sds/56124.pdf
https://pim-resources.coleparmer.com/sds/56124.pdf
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/56124.pdf
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/56124.pdf
https://pim-resources.coleparmer.com/sds/56124.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Recommended workflow for safe handling of Dimethyl terephthalate-d4.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical safety goggles.[2][5]

Skin Protection: Wear protective gloves and a lab coat.[2][5]

Respiratory Protection: Use only in a well-ventilated area. If dust is generated, a NIOSH-

approved respirator may be necessary.[2]

Section 5: First-Aid and Emergency Procedures
In case of exposure, follow these first-aid measures and seek medical attention.

Exposure Route First-Aid Measures Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration.

[1][2]

Skin Contact

Wash off with soap and plenty

of water for at least 15

minutes.

[1][2]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes,

also under the eyelids.

[1][2]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

[1]

Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: No specific hazards arising from the chemical are reported.[1]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Section 6: Accidental Release Measures
Experimental Protocol for Spill Cleanup:

Evacuate and Ventilate: Ensure the area is well-ventilated and unnecessary personnel are

evacuated.

Personal Protection: Wear appropriate personal protective equipment (PPE) as outlined in

Section 4.

Containment: Avoid dust formation.[1]

Cleanup:

For small spills, sweep up the material and place it into a suitable, labeled disposal

container.

Avoid generating dust during cleanup.

Decontamination: Clean the spill area thoroughly.

Disposal: Dispose of the waste material in accordance with all applicable regulations.[2]

Logical Relationship for Spill Response:
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Spill Occurs

Assess the situation
(size, location)

Initial Action

Evacuate non-essential personnel

Don appropriate PPE

Prevent further spread
Avoid dust generation

Sweep or vacuum up material

Place in a sealed container for disposal

Report the incident

Click to download full resolution via product page

Caption: Logical steps for responding to a Dimethyl terephthalate-d4 spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1340465?utm_src=pdf-body-img
https://www.benchchem.com/product/b1340465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended for informational purposes for trained professionals. Always refer to the

most current Safety Data Sheet from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1340465?utm_src=pdf-custom-synthesis
https://www.guidechem.com/msds/74079-01-9.html
https://www.fishersci.com/store/msds?partNumber=AAH51104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13220~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:33:37~~Dimethyl%20terephthalate~~
https://www.fishersci.com/store/msds?partNumber=AC180580250&productDescription=DIMETHYL+TEREPHTHALATE+25G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/56124.pdf
https://www.benchchem.com/product/b1340465#dimethyl-terephthalate-d4-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1340465#dimethyl-terephthalate-d4-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1340465#dimethyl-terephthalate-d4-material-safety-data-sheet-msds-information
https://www.benchchem.com/product/b1340465#dimethyl-terephthalate-d4-material-safety-data-sheet-msds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1340465?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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